Cas no 19270-93-0 (1-Pentanol,2,2-dimethyl-5-(9H-purin-6-ylamino)-)
19270-93-0 structure
Product Name:1-Pentanol,2,2-dimethyl-5-(9H-purin-6-ylamino)-
CAS No:19270-93-0
MF:C12H19N5O
MW:249.312161684036
CID:235603
PubChem ID:519650
Update Time:2025-04-19
1-Pentanol,2,2-dimethyl-5-(9H-purin-6-ylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentanol,2,2-dimethyl-5-(9H-purin-6-ylamino)-
- 2,2-dimethyl-5-(7H-purin-6-ylamino)pentan-1-ol
- 1-Pentanol, 2,2-dimethyl-5-(6-purinylamino)-
- 2,2-dimethyl-5-(1H-purin-6-ylamino)-1-pentanol
- 2,2-dimethyl-5-(7(9)H-purin-6-ylamino)-pentan-1-ol
- 6-[4-Hydroxymethyl-4-methylpentylamino]purine
- AC1LASSH
- NSC108389
- 19270-93-0
- WGGUVIVLEMPPER-UHFFFAOYSA-N
- 2,2-Dimethyl-5-(9H-purin-6-ylamino)-1-pentanol #
- DTXSID10334101
- NSC-108389
-
- Inchi: 1S/C12H19N5O/c1-12(2,6-18)4-3-5-13-10-9-11(15-7-14-9)17-8-16-10/h7-8,18H,3-6H2,1-2H3,(H2,13,14,15,16,17)
- InChI Key: WGGUVIVLEMPPER-UHFFFAOYSA-N
- SMILES: OCC(C)(C)CCCNC1=C2C(=NC=N1)N=CN2
Computed Properties
- Exact Mass: 249.15917
- Monoisotopic Mass: 249.159
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 86.7Ų
Experimental Properties
- Density: 1.28
- Boiling Point: 394.2°C at 760 mmHg
- Flash Point: 192.2°C
- Refractive Index: 1.633
- PSA: 81.7
- LogP: 1.63650
1-Pentanol,2,2-dimethyl-5-(9H-purin-6-ylamino)- Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
19270-93-0 (1-Pentanol,2,2-dimethyl-5-(9H-purin-6-ylamino)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk